Cas no 1265900-08-0 (tert-butyl (4S)-4-hydroxy-2-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl (4S)-4-hydroxy-2-oxopiperidine-1-carboxylate
• CAS No: 1265900-08-0
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD21604213
• CID: 1084194
• PubChem ID: 73553748
• Update Time: 2025-07-02

tert-butyl (4S)-4-hydroxy-2-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 4-hydroxy-2-oxopiperidine-1-carboxylate
• 2-Methyl-2-propanyl (4S)-4-hydroxy-2-oxo-1-piperidinecarboxylate
• tert-butyl (4S)-4-hydroxy-2-oxopiperidine-1-carboxylate
• (4S)-1-Boc-4-hydroxy-2-oxopiperidine
• 1265900-08-0
• E73647
• PS-19595

• MDL： MFCD21604213
• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-5-4-7(12)6-8(11)13/h7,12H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： KCUXWAQHQHPYFT-ZETCQYMHSA-N
• SMILES： O(C(N1C(C[C@H](CC1)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Additional information on tert-butyl (4S)-4-hydroxy-2-oxopiperidine-1-carboxylate

Comprehensive Overview of tert-butyl (4S)-4-hydroxy-2-oxopiperidine-1-carboxylate (CAS No. 1265900-08-0)

tert-butyl (4S)-4-hydroxy-2-oxopiperidine-1-carboxylate (CAS No. 1265900-08-0) is a chiral piperidine derivative widely utilized in pharmaceutical synthesis and organic chemistry research. This compound, characterized by its tert-butyl carbamate and 4-hydroxy-2-oxopiperidine moieties, serves as a critical intermediate in the development of bioactive molecules. Its stereospecificity ((4S)-configuration) makes it particularly valuable for asymmetric synthesis, aligning with the growing demand for enantioselective drug candidates in modern medicine.

In recent years, the compound has garnered attention due to its role in synthesizing protease inhibitors and kinase modulators, addressing trending research areas such as cancer therapeutics and neurodegenerative disease interventions. Researchers frequently search for "piperidine derivatives in drug discovery" or "chiral building blocks for APIs," reflecting the relevance of CAS 1265900-08-0 in cutting-edge applications. Its hydroxyl and ketone functional groups further enable diverse chemical modifications, facilitating the design of novel scaffolds.

The synthesis of tert-butyl (4S)-4-hydroxy-2-oxopiperidine-1-carboxylate typically involves Boc protection strategies, a staple in peptide chemistry. This method ensures high yield and purity, critical for industrial-scale production. Analytical techniques like HPLC and NMR are employed to verify its enantiomeric excess, a key parameter for regulatory compliance in pharmaceutical manufacturing. Discussions around "green chemistry in intermediate synthesis" often highlight this compound’s potential for solvent-free or catalytic routes, aligning with sustainability goals.

From a commercial perspective, CAS 1265900-08-0 is supplied by leading fine chemical vendors under GMP conditions, catering to the stringent requirements of preclinical and clinical trials. Its stability under ambient conditions and compatibility with common reagents make it a preferred choice for medicinal chemists. Emerging trends like "AI-driven molecular design" leverage such building blocks to accelerate drug development cycles, further boosting demand.

In summary, tert-butyl (4S)-4-hydroxy-2-oxopiperidine-1-carboxylate exemplifies the intersection of synthetic versatility and therapeutic potential. Its applications span from small-molecule drugs to bioconjugates, reinforcing its status as a cornerstone in modern organic synthesis. As research continues to explore its derivatives, this compound remains pivotal in addressing unmet medical needs through innovative chemistry.